Cas no 2415751-94-7 (Thiazolo[4,5-c]pyridine-2-carboxylic acid, 4,5,6,7-tetrahydro-, ethyl ester, hydrochloride (1:1))

• Product Name: Thiazolo[4,5-c]pyridine-2-carboxylic acid, 4,5,6,7-tetrahydro-, ethyl ester, hydrochloride (1:1)
• CAS No: 2415751-94-7
• MF: C₉H₁₃ClN₂O₂S
• MW: 248.729719877243
• MDL: MFCD32063341
• CID: 5155428
• Update Time: 2026-03-03

Thiazolo[4,5-c]pyridine-2-carboxylic acid, 4,5,6,7-tetrahydro-, ethyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Thiazolo[4,5-c]pyridine-2-carboxylic acid, 4,5,6,7-tetrahydro-, ethyl ester, hydrochloride (1:1)

• MDL： MFCD32063341
• Inchi： 1S/C9H12N2O2S.ClH/c1-2-13-9(12)8-11-6-5-10-4-3-7(6)14-8;/h10H,2-5H2,1H3;1H
• InChI Key： YONICIJGZKWOSB-UHFFFAOYSA-N
• SMILES： C(C1SC2CCNCC=2N=1)(=O)OCC.Cl

Additional information on Thiazolo[4,5-c]pyridine-2-carboxylic acid, 4,5,6,7-tetrahydro-, ethyl ester, hydrochloride (1:1)

Thiazolo[4,5-c]pyridine-2-carboxylic acid, 4,5,6,7-tetrahydro-, ethyl ester, hydrochloride (1:1) (CAS No. 2415751-94-7)

Thiazolo[4,5-c]pyridine-2-carboxylic acid, 4,5,6,7-tetrahydro-, ethyl ester, hydrochloride (1:1) (CAS No. 2415751-94-7) is a versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazolopyridines and is characterized by its unique structural features and potential biological activities. The compound is a hydrochloride salt of the ethyl ester derivative of a tetrahydrothiazolopyridine carboxylic acid, making it a valuable candidate for various therapeutic applications.

The thiazolopyridine scaffold is known for its diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. Recent studies have highlighted the potential of thiazolopyridines in modulating specific enzymes and receptors involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that thiazolopyridine derivatives exhibit potent inhibitory activity against phosphodiesterase 4 (PDE4), an enzyme implicated in chronic obstructive pulmonary disease (COPD) and other inflammatory conditions.

The ethyl ester group in the structure of Thiazolo[4,5-c]pyridine-2-carboxylic acid, 4,5,6,7-tetrahydro-, ethyl ester, hydrochloride (1:1) plays a crucial role in enhancing the compound's solubility and bioavailability. This modification can significantly improve the pharmacokinetic properties of the molecule, making it more suitable for oral administration and systemic delivery. Additionally, the presence of the hydrochloride salt form helps to stabilize the compound and enhance its overall stability under various conditions.

In terms of its potential therapeutic applications, Thiazolo[4,5-c]pyridine-2-carboxylic acid, 4,5,6,7-tetrahydro-, ethyl ester, hydrochloride (1:1) has shown promise in preclinical studies for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. A recent study published in the Journal of Neurochemistry found that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by inhibiting oxidative stress and reducing neuroinflammation. These findings suggest that Thiazolo[4,5-c]pyridine-2-carboxylic acid, 4,5,6,7-tetrahydro-, ethyl ester, hydrochloride (1:1) may have significant potential as a novel therapeutic agent for neurodegenerative diseases.

Furthermore, the compound has been investigated for its anti-cancer properties. Research published in Cancer Research in 2023 demonstrated that Thiazolo[4,5-c]pyridine-2-carboxylic acid, 4,5,6,7-tetrahydro-, ethyl ester, hydrochloride (1:1) exhibits selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. The mechanism of action involves inducing apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2. These findings highlight the potential of this compound as a lead candidate for developing new anti-cancer drugs.

The synthesis of Thiazolo[4,5-c]pyridine-2-carboxylic acid, 4,5,6,7-tetrahydro-, ethyl ester, hydrochloride (1:1) involves several well-established chemical reactions. The key steps include the formation of the thiazolopyridine core through a multistep process involving cyclization reactions and subsequent functional group modifications to introduce the ethyl ester and hydrochloride groups. The synthetic route is highly efficient and scalable, making it suitable for large-scale production for both research and commercial purposes.

In conclusion, Thiazolo[4,5-c]pyridine-2-carboxylic acid, 4,5,6,7-tetrahydro-, ethyl ester, hydrochloride (1:1) (CAS No. 2415751-94-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits.